Cas no 2228805-56-7 (3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228805-56-7
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 6141780
• PubChem ID: 132588746
• Update Time: 2025-08-02

3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1930697
• AKOS032965385
• 2228805-56-7

• Inchi： 1S/C9H8ClF3N2O2/c10-6-1-2-7(15(16)17)5(3-6)4-8(14)9(11,12)13/h1-3,8H,4,14H2
• InChI Key： VXTSQAORCWPLQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C(F)(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine

3-(5-Chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine: An Emerging Compound in Chemical and Pharmaceutical Research

3-(5-Chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228805-56-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound is characterized by its trifluoromethyl group and nitrophenyl substituent, which contribute to its distinct physicochemical properties and biological activities.

The synthesis of 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine involves a multi-step process that typically includes the reaction of 5-chloro-2-nitrobenzene with a suitable trifluoromethylated reagent. The resulting compound exhibits a high degree of stability and solubility, making it an attractive candidate for further investigation in both academic and industrial settings.

In the realm of pharmaceutical research, 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine has shown promise as a potential therapeutic agent. Recent studies have explored its efficacy in various biological assays, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory potential, 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine has also been investigated for its anti-cancer properties. Preliminary in vitro studies have shown that it can induce apoptosis in several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways.

The unique chemical structure of 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine, particularly the presence of the trifluoromethyl group, contributes to its ability to penetrate cell membranes and interact with intracellular targets. This property makes it an ideal candidate for developing new drugs that can effectively target specific cellular processes involved in disease progression.

In addition to its therapeutic potential, 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine has also been studied for its use as a chemical probe in biological research. Its ability to selectively bind to specific proteins or receptors allows researchers to gain insights into complex biological systems and identify novel drug targets. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters utilized this compound to investigate the role of a specific protein kinase in cellular signaling pathways.

The safety profile of 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(5-chloro-2-nitrophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228805-56-7) represents an exciting advancement in the field of chemical and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable compound for further investigation and potential therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.